Cas no 38806-37-0 (3H-Imidazo[2,1-i]purine,3-(3,5-O-phosphinico-b-D-ribofuranosyl)-)

3H-Imidazo[2,1-i]purine,3-(3,5-O-phosphinico-b-D-ribofuranosyl)- structure
38806-37-0 structure
Product Name:3H-Imidazo[2,1-i]purine,3-(3,5-O-phosphinico-b-D-ribofuranosyl)-
CAS No:38806-37-0
MF:C12H12N5O6P
MW:353.227342605591
CID:315878
PubChem ID:170118
Update Time:2025-04-19

3H-Imidazo[2,1-i]purine,3-(3,5-O-phosphinico-b-D-ribofuranosyl)- Chemical and Physical Properties

Names and Identifiers

    • 3H-Imidazo[2,1-i]purine,3-(3,5-O-phosphinico-b-D-ribofuranosyl)-
    • (4aR,6R,7R,7aS)-2-hydroxy-6-imidazo[2,1-f]purin-3-yl-2-oxo-4a,6,7,7a-tetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-7-ol
    • 1,N(6)-Ethenoadenosine3',5'-cyclic monophosphate
    • 38806-37-0
    • Etheno-cyclic amp
    • 2,7-Dihydroxy-6-(3H-imidazo[2,1-i]purin-3-yl)tetrahydro-2H,4H-2lambda~5~-furo[3,2-d][1,3,2]dioxaphosphinin-2-one
    • DTXSID00959605
    • 1,N(6)-Ethenoadenosine 3',5'-monophosphate
    • 3-(3,5-O-Phosphinico-beta-D-ribofuranosyl)-3H-imidazo(2,1-i) purine
    • 1,N(6)-Etheno-cAMP
    • Inchi: 1S/C12H12N5O6P/c18-8-9-6(3-21-24(19,20)23-9)22-12(8)17-5-14-7-10-13-1-2-16(10)4-15-11(7)17/h1-2,4-6,8-9,12,18H,3H2,(H,19,20)/t6-,8-,9-,12-/m1/s1
    • InChI Key: YQXDYNIFOXNXEP-WOUKDFQISA-N
    • SMILES: P1(=O)(O)OC[C@@H]2[C@H]([C@H]([C@H](N3C=NC4C5=NC=CN5C=NC3=4)O2)O)O1

Computed Properties

  • Exact Mass: 353.05266
  • Monoisotopic Mass: 353.05252012g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 1
  • Complexity: 570
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.3
  • Topological Polar Surface Area: 133Ų

Experimental Properties

  • PSA: 133.23
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